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Compound of Interest

Compound Name: 4-tert-Butylbenzaldehyde

Cat. No.: B1265539 Get Quote

Technical Support Center: 4-tert-
Butylbenzaldehyde Fire Safety
This guide provides essential information for researchers, scientists, and drug development

professionals on the appropriate fire fighting measures and extinguishing media for 4-tert-
butylbenzaldehyde.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with a 4-tert-butylbenzaldehyde fire?

A1: 4-tert-butylbenzaldehyde is a combustible liquid.[1] Vapors are heavier than air and may

travel along the ground, potentially leading to distant ignition.[1] In the event of a fire, the

development of hazardous combustion gases or vapors is possible, primarily producing carbon

oxides.[1] It is also important to note that upon intense heating, 4-tert-butylbenzaldehyde can

form explosive mixtures with air.[1]

Q2: What personal protective equipment (PPE) should be worn when fighting a fire involving

this chemical?

A2: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective

clothing to prevent skin contact.[1][2] Standard firefighter gear should be sufficient. It is critical

to stay in the danger area only with a self-contained breathing apparatus.[1]
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Q3: What should I do in case of a small 4-tert-butylbenzaldehyde fire?

A3: For small fires, use a dry chemical, carbon dioxide (CO2), alcohol-resistant foam, or water

spray to extinguish the flames.[2][3]

Q4: What are the recommended extinguishing media for a large fire?

A4: For large-scale fires, the recommended extinguishing media are water spray, alcohol-

resistant foam, dry chemical, or carbon dioxide.[2][3]

Q5: Are there any extinguishing media that should be avoided?

A5: While no specific limitations on extinguishing agents are given, it is crucial to prevent fire

extinguishing water from contaminating surface water or groundwater systems.[1]

Q6: What are the key flammability properties of 4-tert-butylbenzaldehyde?

A6: Key quantitative data regarding the flammability of 4-tert-butylbenzaldehyde are

summarized in the table below.

Quantitative Flammability Data
Property Value

Flash Point 101 °C (213.8 °F) - closed cup[2]

Auto-ignition Temperature 400 °C (752 °F)[1]

Upper Explosion Limit 5.6 %(V)[1][2]

Lower Explosion Limit 1.3 %(V)[1][2]

Experimental Protocols & Workflows
In the event of a fire, a structured approach is critical to ensure safety and effective

extinguishing. The following workflow outlines the decision-making process for responding to a

4-tert-butylbenzaldehyde fire.
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Fire Fighting Decision Workflow for 4-tert-Butylbenzaldehyde
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Caption: Firefighting workflow for 4-tert-butylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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